Cas no 132-06-9 (Inosine5'-(tetrahydrogen triphosphate))

Inosine5'-(tetrahydrogen triphosphate) Properties

Names and Identifiers

• Inosine5'-(tetrahydrogen triphosphate)
• 5'-inosine triphosphate
• inosine 5'-triphosphate
• Inosine 5'-triphosphoric acid
• inosine triphosphate
• Inosine-5''-triphospho
• O5'-tetrahydroxytriphosphoryl-inosine
• 5'-ITP
• Inosine-5'-triphosphate disodium salt (ITP)
• INOSINE-5''-TRIPHOSPHATE, TRISODIUM SALT(ITP.NA3) (FREE ACID)
• [[[3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)-oxolan-2-yl]methoxy-hydroxy-phosphoryl]oxy-hydroxy-phosphoryl]oxyphosphonic acid
• inosine 5'-(tetrahydrogen triphosphate)
• ITP-POWDER(INOSINE 5'-TRIPHOSPHATE, TRISODIUM SALT) HPLC 95+%
• [[(2~{R},3~{S},4~{R},5~{R})-3,4-bis(oxidanyl)-5-(6-oxidanylidene-1~{H}-purin-9-yl)oxolan-2-yl]methoxy-oxidanyl-phosphoryl] phosphono hydrogen phosphate
• 212A76R77X
• EINECS 205-046-7
• SCHEMBL163281
• C00081
• Inosine 5
• 5-ITP
• Inosine 5(tetrahydrogen triphosphate)
• DTXSID8074499
• Ethyl(R)-(+)-4-Bromo-3-hydroxybutanoate
• Inosine 5-triphopshate
• NS00015102
• CHEBI:16039
• 2'-inosine-5'-triphosphate
• [[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-1H-purin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• ITT
• [(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-oxo-3H-purin-9-yl)oxolan-2-yl]methyl (hydroxy-phosphonooxyphosphoryl) hydrogen phosphate
• Q3151473
• 132-06-9
• ({[({[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxy-9H-purin-9-yl)oxolan-2-yl]methoxy}(hydroxy)phosphoryl)oxy](hydroxy)phosphoryl}oxy)phosphonic acid
• O(5')-(tetrahydroxytriphosphoryl)inosine
• 9-{5-O-[(S)-hydroxy{[(R)-hydroxy(phosphonooxy)phosphoryl]oxy}phosphoryl]-beta-D-ribofuranosyl}-9H-purin-6-ol
• Inosine 5'-(tetrahydrogen triphosphate) (8CI,9CI)
• CHEMBL1233686
• GTPL1743
• bmse000255
• [[(2R,3S,4R,5R)-3,4-dihydroxy-5-(6-hydroxypurin-9-yl)oxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate
• ITP
• CZU
• inosine 5/'-(tetrahydrogen triphosphate)
• Inosine-5'-Triphosphate
• starbld0016629
• UNII-212A76R77X
• inosine 5'-triphosphate tetraanion
• inosine 5'-triphosphate(3-)
• inosine triphosphate(4-)
• 35908-31-7
• Inosine tripolyphosphate
• inosine triphosphate(3-)
• ITP trianion
• ITP(4-)
• ITP tetraanion
• inosine triphosphate trianion
• inosine 5'-triphosphate trianion
• Inosine-5'-(tetrahydrogen triphosphate)
• Inosine 5'-triphosphate
• Inosine 5'-(tetrahydrogen triphosphate)
• Inosine triphosphate
• +Expand

• InChIKey： HAEJPQIATWHALX-KQYNXXCUSA-N
• Inchi： InChI=1S/C10H15N4O14P3/c15-6-4(1-25-30(21,22)28-31(23,24)27-29(18,19)20)26-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17/h2-4,6-7,10,15-16H,1H2,(H,21,22)(H,23,24)(H,11,12,17)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• SMILES： O=C1N=CNC2N([C@@H]3O[C@H](COP(OP(OP(=O)(O)O)(O)=O)(O)=O)[C@@H](O)[C@H]3O)C=NC1=2

Computed Properties

• Exact Mass: 507.98000
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 8
• Monoisotopic Mass: 507.97976216g/mol
• Heavy Atom Count: 31
• Complexity: 880
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -5.1
• Topological Polar Surface Area: 269Ų

Experimental Properties

• LogP: -1.50560
• PSA: 302.77000